N-(8H-indeno[1,2-d]thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H14N2O2S/c1-9-7-13(10(2)21-9)16(20)19-17-18-15-12-6-4-3-5-11(12)8-14(15)22-17/h3-7H,8H2,1-2H3,(H,18,19,20)
• InChI Key: VOUWXFUCBMKOTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=NC3=C(S2)CC4=CC=CC=C43
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 8H-indeno[1,2-d]thiazole derivatives, has been reported. These compounds were synthesized as part of a study to evaluate their biochemical activities against SARS-CoV-2 3CL protease. The representative compound 7a displayed inhibitory activity with an IC50 of 1.28 ± 0.17 μM against SARS-CoV-2 3CL pro.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in the context of their interaction with SARS-CoV-2 3CL protease. For example, the indene moiety of compound 7a buried deeply into the hydrophobic S2 subsite with π-electrons with Arg188 and hydrophobic interaction with Met165.

Chemical Reactions Analysis

Modifications to the structure of similar compounds have been explored. For instance, the sulfur in the compound was replaced with oxygen (compound 10), and one carbon was removed from the central ring to obtain an indene derivative (compound 17).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, a solid was gathered and crystallized from ethanol, with a yield of 2.54 g (97%), mp: 230–232 °C.

Scientific Research Applications

SARS-CoV-2 3CL Protease Inhibitors

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Drug Design and Synthesis

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Structure-Activity Relationships (SAR)

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Antimicrobial Activity

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Antifungal Activity

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Anticancer Activity

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Mechanism of Action

Target of Action

The primary target of the compound N-(8H-indeno[1,2-d]thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide is the 3-Chymotrypsin-like cysteine protease (3CL pro) of SARS-CoV-2 . This protease plays a crucial role in viral replication, making it an attractive target for therapeutic intervention .

Mode of Action

N-(8H-indeno[1,2-d]thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide interacts with the 3CL pro, inhibiting its activity . The inhibition of this protease disrupts the replication of the virus, thereby mitigating the infection .

Biochemical Pathways

The biochemical pathway primarily affected by N-(8H-indeno[1,2-d]thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide is the viral replication pathway of SARS-CoV-2 . By inhibiting the 3CL pro, the compound disrupts this pathway, leading to a decrease in viral replication .

Result of Action

The result of the action of N-(8H-indeno[1,2-d]thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide is the inhibition of the 3CL pro, leading to a decrease in SARS-CoV-2 viral replication . This can potentially lead to a decrease in the severity of the infection .

Future Directions

Future research could focus on the development of novel inhibitors against SARS-CoV-2 3CL pro. The preliminary results provide a unique prototype for this development. Additionally, the synthesis of simpler molecules with more suitable drug-like properties could be explored.